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Introduction
B026 is a highly potent and selective small-molecule inhibitor of the histone acetyltransferases

(HATs) p300 and CREB-binding protein (CBP).[1] These enzymes are critical transcriptional co-

activators involved in a myriad of cellular processes, and their dysregulation is implicated in

various diseases, including cancer. B026 exerts its effects by inhibiting the acetyltransferase

activity of p300/CBP, leading to a downstream modulation of gene expression. Notably, B026
has been shown to suppress the expression of key oncogenes, such as MYC, making it a

valuable tool for preclinical cancer research.[1][2][3] These application notes provide detailed

protocols for the in vivo administration of B026 in mouse models, based on available preclinical

data.

Data Presentation
The following table summarizes the quantitative data for B026 dosage and efficacy in a well-

established in vivo mouse model.
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Parameter Value Source

Compound B026 [1]

Animal Model Balb/c female mice [1]

Tumor Model

Not explicitly stated, but

implied to be a xenograft

model

Route of Administration Oral (p.o.) [1]

Dosage Range 50-100 mg/kg [1]

Dosing Schedule Daily for 28 days [1]

Vehicle

Not explicitly stated for B026.

A common vehicle for similar

poorly soluble compounds

administered orally is 0.5%

methylcellulose, potentially

with a small percentage of

DMSO.

[4][5]

Efficacy
50 mg/kg: 75.0% Tumor

Growth Inhibition (TGI)
[1]

100 mg/kg: 85.7% Tumor

Growth Inhibition (TGI)
[1]

Signaling Pathway
B026 inhibits the histone acetyltransferase (HAT) activity of p300 and CBP. This inhibition

prevents the acetylation of histone proteins, particularly at lysine 27 of histone H3 (H3K27Ac),

a mark associated with active gene transcription. Additionally, p300/CBP can acetylate non-

histone proteins, including various transcription factors. By inhibiting p300/CBP, B026 leads to

a decrease in the expression of downstream target genes, a key example being the MYC

oncogene. The following diagram illustrates this simplified signaling pathway.
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B026 inhibits p300/CBP, leading to reduced gene expression and cell proliferation.

Experimental Protocols
Preparation of B026 Formulation for Oral Gavage
This protocol describes the preparation of a B026 suspension in a vehicle commonly used for

oral administration of hydrophobic compounds in mice. A pilot study to assess the tolerability of

the vehicle and the final formulation in a small cohort of animals is recommended.

Materials:

B026 powder

Methylcellulose (viscosity of ~400 cP is commonly used)

Sterile, deionized water

Dimethyl sulfoxide (DMSO) (optional, for initial solubilization)

Sterile beakers and graduated cylinders
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Magnetic stirrer and stir bar

Weighing scale

Spatula

Oral gavage needles (20-22 gauge, with a ball tip)

Syringes

Vehicle Preparation (0.5% Methylcellulose in Water):

Heat approximately one-third of the total required volume of sterile water to 60-80°C.

While stirring vigorously with a magnetic stirrer, slowly add the calculated amount of

methylcellulose powder (0.5 g for every 100 mL of final volume) to the heated water. This

initial heating helps to wet and disperse the powder.

Continue stirring until a uniform, milky suspension is formed.

Remove the beaker from the heat and add the remaining two-thirds of the cold sterile water.

Continue stirring in a cold water bath or at 4°C until the solution becomes clear and viscous.

This may take several hours or can be left stirring overnight at 4°C.

Store the prepared 0.5% methylcellulose vehicle at 4°C.

B026 Suspension Preparation:

Calculate the total amount of B026 required for the entire study, including a small overage.

On the day of dosing, weigh the required amount of B026 powder for the desired

concentration (e.g., for a 10 mg/mL suspension to dose at 100 mg/kg in a 20g mouse, the

volume would be 0.2 mL).

Option 1 (Direct Suspension): If B026 can be directly suspended, place the powder in a

sterile tube. Add a small amount of the 0.5% methylcellulose vehicle and vortex to create a
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paste. Gradually add the remaining vehicle while vortexing to achieve the final desired

concentration.

Option 2 (with DMSO): For compounds with poor wettability, B026 can be initially dissolved

in a minimal amount of DMSO. Ensure the final concentration of DMSO in the dosing

formulation is low (ideally ≤5%) to minimize toxicity. Add the B026-DMSO solution to the

0.5% methylcellulose vehicle and vortex vigorously to form a uniform suspension.

Visually inspect the suspension for homogeneity before each administration. If necessary,

sonicate briefly to break up any aggregates.

Prepare the B026 formulation fresh daily.

In Vivo Administration Protocol
This protocol is based on the study by Yang et al., 2020.[1]

Animal Model:

Balb/c female mice are a suitable strain.[1] Animals should be acclimated for at least one

week before the start of the experiment.

Experimental Workflow:
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Workflow for in vivo efficacy study of B026 in a mouse tumor model.

Procedure:
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Tumor Implantation: If using a xenograft model, subcutaneously implant tumor cells into the

flank of the mice.

Tumor Growth and Randomization: Allow tumors to reach a predetermined size (e.g., 100-

200 mm³). Randomize mice into treatment groups (e.g., Vehicle control, 50 mg/kg B026, 100

mg/kg B026).

Administration:

Administer the prepared B026 suspension or vehicle control via oral gavage once daily.

The volume of administration is typically 10 mL/kg body weight. For a 20g mouse, this

would be 0.2 mL.

Gently restrain the mouse and insert the gavage needle into the esophagus. Administer

the formulation slowly and carefully to avoid accidental entry into the trachea.

Monitoring:

Monitor tumor volume and body weight 2-3 times per week. Tumor volume can be

calculated using the formula: (Length x Width²)/2.

Observe the animals daily for any signs of toxicity or adverse effects.

Endpoint:

At the end of the 28-day treatment period, euthanize the mice.

Excise the tumors and measure their final weight.

Calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the

vehicle control group.

Disclaimer
The information provided in these application notes is intended for research purposes only. The

protocols and dosages are based on published preclinical data and may require optimization

for specific experimental conditions, animal models, and tumor types. It is the responsibility of
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the researcher to ensure that all animal procedures are conducted in accordance with

institutional and national guidelines for animal welfare.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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